PKM2 activator 10

• Molecular Formula: C19H22F4N4O3S
• Molecular Weight: 462.5 g/mol
• InChI: InChI=1S/C19H22F4N4O3S/c20-14-2-1-3-15(24)13(14)11-27(7-4-12-5-8-31(29,30)9-6-12)18(28)16-10-17(26-25-16)19(21,22)23/h1-3,10,12H,4-9,11,24H2,(H,25,26)
• InChIKey: GASMZUDGPKMAEI-UHFFFAOYSA-N

PKM2 Activator 10 (TP-1454) Identity & Pharmacology

PKM2 activator 10 (CAS 2490276-04-3), also designated as TP-1454 or Compd I, is a synthetic small-molecule activator of the M2 isoform of pyruvate kinase (PKM2) . It is characterized by the molecular formula C19H22F4N4O3S and a molecular weight of 462.46 g/mol . The compound functions as an allosteric modulator, binding to PKM2 to lock the enzyme in its active tetrameric conformation, thereby altering the metabolic state of cancer cells and impacting tumor-immune interactions [1]. Its primary reported utility lies in oncology research, particularly in studies of tumor metabolism and immune checkpoint modulation [2].

PKM2 activation study fit Allosteric activator of PKM2 isoform; suitable for target engagement and tetramer stabilization assays

Cancer metabolism research context Reported to shift PKM2 toward active tetramer; supports tumor cell metabolism endpoint studies

Model-response context; anti-tumor activity requires model-specific validation

High-sensitivity biochemical assay compatibility Reported high potency enables reduced compound consumption in low-volume or high-throughput formats

Potency context reviewed; exact AC50 values in section evidence

• [1] Cancer Terminology. (2024). pyruvate kinase M2 isoform activator TP-1454. View Source
• [2] Pathi, S., et al. (2019). Abstract B080: PKM2 activation modulates metabolism and enhances immune response in solid tumor models. Molecular Cancer Therapeutics, 18(12_Supplement), B080. View Source

PKM2 Activator 10 (TP-1454) Substitution Risks

The PKM2 activator class exhibits significant heterogeneity in potency, selectivity, and functional outcomes, making simple substitution between compounds unreliable for replicating experimental results. Activators like DASA-58 and TEPP-46 (ML265), while sharing the PKM2 target, differ markedly in their biochemical AC50 values and cellular engagement profiles [1]. Furthermore, emerging evidence suggests distinct downstream immunological effects, with PKM2 activator 10 (TP-1454) demonstrating a unique ability to modulate T-regulatory cell stability—a property not uniformly observed with earlier activators [2]. Relying on a different activator risks introducing confounding variables related to off-target effects, suboptimal target engagement, or divergent biological outcomes in disease models, thus undermining experimental reproducibility and data interpretation [1].

Potency context

PKM2 activator potency profiles differ significantly across chemical series; TP-1454 exhibits reported AC50 that may not transfer to TEPP-46 or DASA-58

Immune-modulatory profile

TP-1454 reported to destabilize T-regulatory cells; this functional property has not been documented for TEPP-46 or DASA-58 and may not replicate with alternative activators

Chemical scaffold

Pyrazole-carboxamide core of TP-1454 is distinct from thienopyrrolopyridazinone (TEPP-46) and diarylsulfonamide (DASA-58); binding mode and selectivity may shift

• [1] Anastasiou, D., et al. (2012). Pyruvate kinase M2 activators promote tetramer formation and suppress tumorigenesis. Nature Chemical Biology, 8(10), 839-847. View Source
• [2] Sommakia, S., et al. (n.d.). The PKM2 activator and molecular glue TP-1454 modulates tumor-immune responses by destabilizing T-regulatory cells. (Unpublished manuscript). View Source

PKM2 Activator 10 (TP-1454) Differentiation Evidence

Biochemical Potency Advantage vs. TEPP-46

PKM2 activator 10 (TP-1454) demonstrates an AC50 of 10 nM in biochemical assays for PKM2 activation . This places it in the highest potency tier among known PKM2 activators. In direct comparison, the widely used comparator TEPP-46 (ML265) has an AC50 of 92 nM , DASA-58 has an AC50 of 38 nM , and PKM2 activator 2 has an AC50 of 66 nM . This 3.8- to 9.2-fold increase in potency suggests that PKM2 activator 10 achieves comparable or greater target engagement at lower concentrations, which is a critical parameter for experimental design.

Biochemical Potency

Reported

AC50 10 nM vs TEPP-46 92 nM, DASA-58 38 nM (9.2-fold lower)

Supports lower compound requirement in activation assays

Recombinant PKM2 biochemical assay; cross-study comparable

Evidence Dimension	Biochemical AC50 for PKM2 Activation
Target Compound Data	AC50 = 10 nM
Comparator Or Baseline	TEPP-46: AC50 = 92 nM; DASA-58: AC50 = 38 nM; PKM2 activator 2: AC50 = 66 nM
Quantified Difference	PKM2 activator 10 is 3.8- to 9.2-fold more potent than comparators based on AC50 values.
Conditions	Cell-free biochemical assay

Why This Matters

Higher potency reduces the amount of compound required per experiment, minimizing potential solvent toxicity and lowering long-term procurement costs for high-volume studies.

Unique Pyrazole-Carboxamide Scaffold

The activity of PKM2 activator 10 (TP-1454) has been confirmed in a cellular context using A549 epithelial lung carcinoma cells, where it activates PKM2 with a reported AC50 in the low nanomolar range (AC50 ~10 nM) [1]. This cellular potency is a significant differentiator when compared to DASA-58, which, despite a biochemical AC50 of 38 nM, shows a considerably higher cellular EC50 of 19.6 µM . The data suggest that PKM2 activator 10 maintains its high potency in a physiologically relevant cellular environment, whereas the cellular efficacy of some earlier activators may be substantially attenuated .

Chemical Scaffold

Class-level

Pyrazole-carboxamide core; distinct from thienopyrrolopyridazinone and diarylsulfonamide

Binding mode and selectivity may differ across chemotypes

Structural analysis by IUPAC; MW context provided

Evidence Dimension	Cellular AC50/EC50 for PKM2 Activation
Target Compound Data	AC50 ~10 nM (in A549 cells)
Comparator Or Baseline	DASA-58: EC50 = 19,600 nM (19.6 µM)
Quantified Difference	PKM2 activator 10 is approximately 1,960-fold more potent in a cellular context compared to DASA-58.
Conditions	A549 human lung carcinoma cells

Why This Matters

High cellular potency ensures robust target engagement in cell-based assays, increasing the likelihood of observing a clear phenotypic response and improving the signal-to-noise ratio in downstream applications.

• [1] Pathi, S., et al. (2019). Abstract B080: PKM2 activation modulates metabolism and enhances immune response in solid tumor models. Molecular Cancer Therapeutics, 18(12_Supplement), B080. View Source

HPLC-Verified Purity

PKM2 activator 10 (TP-1454) exhibits a unique functional property not widely reported for other PKM2 activators: it modulates tumor-immune responses specifically by destabilizing T-regulatory cells (Tregs) [1]. While other activators like TEPP-46 and DASA-58 have been shown to affect T-helper 17 (TH17) cell differentiation by suppressing IL-17 production and increasing GM-CSF [2], the direct impact on Treg stability appears to be a distinct and potentially therapeutically relevant feature of PKM2 activator 10 [1]. This difference in immunological mechanism provides a clear rationale for its selection in studies focused on the intersection of cancer metabolism and anti-tumor immunity.

HPLC Purity

Specification review

99.08% vs typical 95% (4.08 pp higher; ~82% reduction in impurities)

Supports assay reproducibility and EC50 accuracy

COA, NMR, HPLC documentation provided; batch-specific

Evidence Dimension	Effect on Regulatory T-cell (Treg) Stability
Target Compound Data	Destabilizes T-regulatory cells
Comparator Or Baseline	TEPP-46 & DASA-58: Suppress TH17 cell development (IL-17) and increase GM-CSF; Treg destabilization not a primary reported effect.
Quantified Difference	N/A (Qualitative difference in reported biological mechanism)
Conditions	Immunological assays / tumor-immune models

Why This Matters

For researchers investigating the role of PKM2 in immune evasion or developing combination therapies with checkpoint inhibitors, this specific Treg-modulating activity is a critical differentiating feature that may not be replicated by other PKM2 activators.

• [1] Sommakia, S., et al. (n.d.). The PKM2 activator and molecular glue TP-1454 modulates tumor-immune responses by destabilizing T-regulatory cells. (Unpublished manuscript). View Source
• [2] Seki, S. M., et al. (2020). Modulation of PKM activity affects the differentiation of TH17 cells. Science Signaling, 13(655), eaay9217. View Source

PKM2 Activator 10 (TP-1454) Research Applications

High-Sensitivity Target Engagement Assays

Given its high potency in both biochemical (AC50 = 10 nM) and cellular (A549 cells) assays [1], PKM2 activator 10 is ideally suited for in vitro studies where precise, low-concentration control of PKM2 activity is required. This includes detailed investigations into the Warburg effect, glycolytic flux analysis, and metabolomics studies in cancer cell lines, where the use of a more potent activator can help minimize off-target effects associated with higher compound concentrations.

Immune-Modulatory PKM2 Activation

The unique reported property of PKM2 activator 10 in destabilizing T-regulatory cells [2] makes it the compound of choice for in vivo experiments exploring the functional crosstalk between tumor metabolism and the immune microenvironment. It is particularly relevant for preclinical studies assessing combination therapies with immune checkpoint inhibitors, where the goal is to evaluate if PKM2 activation can potentiate an anti-tumor immune response beyond its direct metabolic effects on tumor cells.

Pyrazole-Carboxamide SAR Studies

The well-characterized, high potency of PKM2 activator 10 establishes it as a robust positive control for screening and profiling new PKM2 modulators. Its low nanomolar AC50 provides a clear benchmark for assay sensitivity and performance [1]. Utilizing a consistent, high-potency activator as a reference standard ensures reliable inter-assay and inter-laboratory data comparison, which is essential for drug discovery and chemical biology programs.

High-Purity In Vivo PKM2 Pharmacology

As an activator of the M2 isoform, PKM2 activator 10 is a critical tool for dissecting the specific roles of PKM2 versus other pyruvate kinase isoforms (PKM1, PKL, PKR) in cellular processes. Its use in comparative studies with pan-PK activators or isoform-specific genetic knockouts can help delineate the unique contributions of PKM2 to tumorigenesis, metabolic adaptation, and immune cell function, providing insights not obtainable with less selective tools [3].

Application

Selection Property

Validation Focus

PKM2 target engagement assays (sensitive)

Activator potency context (reported low AC50)

Fractional activation at low compound concentrations; DMSO artifact reduction

Cancer metabolism–immune intersection studies

Reported T-regulatory cell destabilization profile

Immune-modulatory endpoint monitoring; not reported for alternative activators

Pyrazole-carboxamide SAR exploration

Distinct chemical scaffold (trifluoromethyl-pyrazole core)

Binding mode and selectivity mapping; chemotype-specific analog design

In vivo PK/PD and xenograft pharmacology

High-purity batch (99.08%); documented solubility

Reproducible dosing and PK/PD modeling; impurity-confounded readout mitigation

• [1] Pathi, S., et al. (2019). Abstract B080: PKM2 activation modulates metabolism and enhances immune response in solid tumor models. Molecular Cancer Therapeutics, 18(12_Supplement), B080. View Source
• [2] Sommakia, S., et al. (n.d.). The PKM2 activator and molecular glue TP-1454 modulates tumor-immune responses by destabilizing T-regulatory cells. (Unpublished manuscript). View Source
• [3] Anastasiou, D., et al. (2012). Pyruvate kinase M2 activators promote tetramer formation and suppress tumorigenesis. Nature Chemical Biology, 8(10), 839-847. View Source